Cas no 55805-21-5 (4-(difluoromethyl)benzoic acid)

4-(difluoromethyl)benzoic acid structure
55805-21-5 structure
Product Name:4-(difluoromethyl)benzoic acid
CAS No:55805-21-5
Molecular Formula:C8H6F2O2
Molecular Weight:172.12900
MDL:MFCD07784270
CID:944518
PubChem ID:20739325

4-(difluoromethyl)benzoic acid Properties

Names and Identifiers

    • 4-(difluoromethyl)benzoic acid
    • 4-Carboxybenzalfluorid
    • 4-difluoromethyl-benzoic acid
    • p-difluoromethylbenzoic acid
    • MFCD07784270
    • SCHEMBL315097
    • 4-(difluoromethyl)benzoicacid
    • Z995167754
    • SY064731
    • 4-Carboxybenzal fluoride, alpha,alpha-Difluoro-p-toluic acid
    • VKF
    • CS-0157587
    • AKOS005762916
    • BS-13711
    • DB-094545
    • A830819
    • Benzoic acid, 4-(difluoromethyl)-
    • EN300-65002
    • TQU0106
    • 55805-21-5
    • DTXSID90609561
    • DTXCID20560318
    • MDL: MFCD07784270
    • InChIKey: AVYXJQFZBUXNHB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H6F2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7H,(H,11,12)
    • SMILES: C1=C(C=CC(=C1)C(=O)O)C(F)F

Computed Properties

  • Exact Mass: 172.03400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 172.03358575g/mol
  • Heavy Atom Count: 12
  • Complexity: 162
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • LogP: 2.32240
  • PSA: 37.30000
  • Melting Point: 203-205°C
  • Sensitiveness: Air Sensitive

4-(difluoromethyl)benzoic acid Security Information

  • Dangerous goods sign: Xi

4-(difluoromethyl)benzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(difluoromethyl)benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DDOZ-250mg
4-(DIFLUOROMETHYL)BENZOIC ACID
55805-21-5 95%
250mg
$43.00 2025-02-26
A2B Chem LLC
AG23475-250mg
4-(Difluoromethyl)benzoic acid
55805-21-5 95%
250mg
$42.00 2024-04-19
Aaron
AR00DDXB-250mg
4-(Difluoromethyl)benzoic acid
55805-21-5 97%
250mg
$10.00 2025-01-24
abcr
AB228388-250 mg
4-(Difluoromethyl)benzoic acid, 95%; .
55805-21-5 95%
250MG
€113.50 2022-06-11
Ambeed
A413340-250mg
4-(Difluoromethyl)benzoic acid
55805-21-5 95%
250mg
$45.0 2025-02-21
Apollo Scientific
PC1019-250mg
4-(Difluoromethyl)benzoic acid
55805-21-5 95%
250mg
£100.00 2025-02-19
Chemenu
CM296261-500mg
4-(Difluoromethyl)benzoic acid
55805-21-5 95%
500mg
$187
Crysdot LLC
CD12061197-5g
4-(Difluoromethyl)benzoic acid
55805-21-5 95+%
5g
$330 2024-07-24
Enamine
EN300-65002-0.05g
4-(difluoromethyl)benzoic acid
55805-21-5 95%
0.05g
$29.0 2023-04-20
eNovation Chemicals LLC
Y1223507-5g
4-(Difluoromethyl)benzoic acid
55805-21-5 95%
5g
$350 2024-06-03

4-(difluoromethyl)benzoic acid Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:55805-21-5)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:55805-21-5)4-(difluoromethyl)benzoic acid
A830819
Purity:99%
Quantity:5g
Price($):284.0